2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide

• IUPAC Name: 2-[(2,6-dichlorophenyl)methylsulfanyl]-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C17H17Cl2NOS/c1-11-5-3-6-12(2)17(11)20-16(21)10-22-9-13-14(18)7-4-8-15(13)19/h3-8H,9-10H2,1-2H3,(H,20,21)
• InChI Key: ZNNBOEFLBJDQRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CSCC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C17H17Cl2NOS
• Molecular Weight: 354.3 g/mol

Description

2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide, also known as DTTA, is a chemical compound that has attracted attention in the scientific community due to its potential applications in various fields. In

Scientific Research Applications

2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide has been found to have potential applications in various fields of scientific research. It has been studied for its antimicrobial properties and has shown promising results against a range of bacteria and fungi. 2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide has also been studied for its antioxidant properties and has shown potential as a therapeutic agent for oxidative stress-related diseases. Additionally, 2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells.

Mechanism of Action

2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide exerts its effects through various mechanisms. It has been found to inhibit the growth of bacteria and fungi by disrupting their cell membranes and inhibiting their metabolic pathways. 2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide also acts as an antioxidant by scavenging free radicals and preventing oxidative damage. Additionally, 2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide has been found to induce apoptosis in cancer cells by activating various signaling pathways.
Biochemical and Physiological Effects:
2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide has been found to have various biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress in animal models of disease. Additionally, 2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide has been found to modulate the immune system by increasing the production of cytokines and enhancing the activity of immune cells.

Advantages and Limitations for Lab Experiments

2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has high purity and stability. Additionally, 2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide has been found to be non-toxic and has low side effects in animal models. However, 2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide has some limitations for lab experiments. It has poor solubility in water, which can limit its use in some assays. Additionally, 2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide has been found to have low bioavailability, which can limit its use in in vivo studies.

Future Directions

There are several future directions for research on 2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide. One area of research could focus on optimizing the synthesis method of 2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide to improve its yield and purity. Additionally, further studies could investigate the mechanisms of action of 2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide in various disease models. Furthermore, future studies could explore the potential of 2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide as a therapeutic agent for a range of diseases, including antimicrobial, antioxidant, and anticancer therapies. Finally, future studies could investigate the potential of 2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide as a drug delivery system for other therapeutic agents.

Synthesis Methods

2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide can be synthesized using a multi-step process that involves the reaction of 2,6-dichlorobenzyl chloride with thiourea to form 2,6-dichlorobenzylthiourea. This compound is then reacted with 2,6-dimethylphenylacetyl chloride to form 2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide. The synthesis method of 2-[(2,6-dichlorobenzyl)thio]-N-(2,6-dimethylphenyl)acetamide has been optimized to obtain high yields and purity.